Cas no 4680-37-9 (3-Keto Fusidic Acid)

3-Keto Fusidic Acid Properties

Names and Identifiers

• 3-Keto Fusidic Acid
• Fusidic Acid Impurity G(EP)
• 29-Nordammara-17(20),24-dien-21-oic acid, 16-(acetyloxy)-11-hydroxy-3-oxo-, (4alpha,8alpha,9beta,11alpha,13alpha,14beta,16beta,17Z)-
• 4680-37-9
• FUSIDIC ACID IMPURITY G [EP IMPURITY]
• (4alpha,8alpha,9beta,11alpha,13alpha,14beta,16beta,17Z)-16-(Acetyloxy)-11-hydroxy-3-oxo-29-nordammara-17(20),24-dien-21-oic acid; 11alpha,16beta-Dihydroxy-3-oxo-29-nor-8alpha,9beta,13alpha,14beta-dammara-17(20),24-dien-21-oic acid 16-acetate; 3-Oxofusidic acid
• (2Z)-2-[(4S,5S,8S,9S,10S,11R,13R,14S,16S)-16-acetyloxy-11-hydroxy-4,8,10,14-tetramethyl-3-oxo-1,2,4,5,6,7,9,11,12,13,15,16-dodecahydrocyclopenta[a]phenanthren-17-ylidene]-6-methylhept-5-enoic acid
• ent-(17Z)-16alpha-(acetyloxy)-11beta-hydroxy-4beta,8,14-trimethyl-3-oxo-18-nor-5beta,10alpha-cholesta-17(20),24-dien-21-oic acid
• LAN8V57VRJ
• DEKASDKLVVYODQ-UKHRKFAVSA-N
• 3-Keto Fisidic acid
• PD151287
• (4alpha,8alpha,9beta,11alpha,13alpha,14beta,16beta,17Z)-16-(Acetyloxy)-11-hydroxy-3-oxo-29-nordammara-17(20),24-dien-21-oic acid
• CHEBI:168345
• AKOS027326784
• 3-Didehydrofusidic acid
• +Expand

• InChIKey： WRGSEVUNSGHPQO-LHLOQNFPSA-N
• Inchi： InChI=1S/C31O6/c1-17(2)9-8-10-20(28(35)36)26-22-15-24(34)27-29(5)13-12-23(33)18(3)21(29)11-14-30(27,6)31(22,7)16-25(26)37-19(4)32/b26-20+
• SMILES： [#6]-[#6]-1-[#6]2-[#6]-[#6]C3([#6])[#6](-[#6](-[#8])-[#6]-[#6]4\[#6](-[#6](-[#6]C34[#6])-[#8]-[#6](-[#6])=O)=[#6](\[#6]-[#6]\[#6]=[#6](/[#6])-[#6])-[#6](-[#8])=O)C2([#6])[#6]-[#6]-[#6]-1=O

Computed Properties

• Exact Mass: 514.32900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 514.32943918g/mol
• Heavy Atom Count: 37
• Complexity: 1040
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• LogP: 5.87430
• PSA: 100.90000
• Refractive Index: 1.553
• Boiling Point: 634.258°C at 760 mmHg
• Flash Point: 197.912°C
• Density: 1.164